4-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 4-[5-(1,3-benzodioxol-5-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl]phenol
• InChI: InChI=1S/C23H18N2O4/c26-16-8-5-14(6-9-16)18-12-19-17-3-1-2-4-20(17)29-23(25(19)24-18)15-7-10-21-22(11-15)28-13-27-21/h1-11,19,23,26H,12-13H2
• InChI Key: URVOPYQGLVPBJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=C(C=C4)O)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

4-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.407. The purity is usually 95%.
BenchChem offers high-quality 4-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The benzo[d][1,3]dioxol-5-yl moiety is known for its presence in compounds with anticancer properties. Compounds with this moiety have been designed to target various cancer cell lines, including prostate, pancreatic, and acute lymphoblastic leukemia cells. .

Molecular Diversity in Drug Design

The structural complexity of this compound makes it a valuable template for drug design, particularly in the exploration of molecular diversity. .

Structure-Activity Relationship (SAR) Studies

The compound’s structure can be used in SAR studies to understand the relationship between the chemical structure and biological activity. .

Flavouring Agent in Food Industry

Although not directly related to the exact compound, similar structures have been synthesized and evaluated as flavouring substances in specific categories of food. .

Synthesis of Heteroaryl Moieties

The compound’s structure includes heteroaryl moieties, which are less explored in the context of antitubulin agents. .

Development of New Antitumor Agents

The benzo[e]pyrazolo[1,5-c][1,3]oxazin moiety within the compound’s structure is of particular interest for the development of new antitumor agents. .

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit activity against various cancer cell lines

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information . It’s worth noting that similar compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound might interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Biochemical Pathways

Given the reported anticancer activity of similar compounds, it is plausible that this compound may affect pathways related to cell cycle regulation and apoptosis .

Result of Action

, similar compounds have demonstrated potent growth inhibition properties against various cancer cell lines. This suggests that the compound may have a similar effect, potentially leading to decreased proliferation and increased apoptosis in cancer cells.